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Cat. No.: B1667257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of common protocols for

amphetamine administration in rodent models. The information is intended to guide

researchers in designing and executing experiments to study the behavioral, neurochemical,

and molecular effects of amphetamine.

Data Presentation: Quantitative Data Summary
The following tables summarize typical dosage ranges and administration details for various

experimental paradigms involving amphetamine in rats and mice. It is important to note that

optimal doses can vary depending on the specific strain, age, and sex of the animal, as well as

the experimental objectives.

Table 1: Amphetamine Dosages for Locomotor Activity Studies
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Rodent Model
Route of
Administration

Acute Dose
Range (mg/kg)

Chronic Dose
Range (mg/kg)

Notes

Rat
Intraperitoneal

(i.p.)
0.5 - 5.0

1.0 - 5.0

(escalating

doses)

Lower doses

typically induce

hyperlocomotion,

while higher

doses can lead

to stereotyped

behaviors.

Mouse
Intraperitoneal

(i.p.)
1.0 - 10.0

1.0 - 5.0

(repeated daily)

Mice may require

slightly higher

doses than rats

to elicit similar

behavioral

effects.

Rat/Mouse
Subcutaneous

(s.c.)
0.5 - 5.0

1.0 - 5.0

(repeated daily)

Provides a

slower

absorption rate

compared to i.p.

injection.

Table 2: Amphetamine Dosages for Conditioned Place Preference (CPP) Studies
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Rodent Model
Route of
Administration

Conditioning
Dose Range
(mg/kg)

Number of
Conditioning
Sessions

Notes

Rat
Intraperitoneal

(i.p.)
0.1 - 2.0 2 - 4 pairings

Lower doses are

often sufficient to

establish a place

preference.

Mouse
Intraperitoneal

(i.p.)
1.0 - 5.0 2 - 4 pairings

C57BL/6 mice

are a commonly

used strain for

this paradigm.

Rat/Mouse
Subcutaneous

(s.c.)
0.5 - 3.0 2 - 4 pairings

Table 3: Amphetamine Dosages for Self-Administration Studies

Rodent Model
Route of
Administration

Unit Dose
Range
(mg/kg/infusio
n)

Reinforcement
Schedule

Notes

Rat Intravenous (i.v.) 0.03 - 0.1

Fixed Ratio (FR),

Progressive

Ratio (PR)

Requires surgical

implantation of

an intravenous

catheter.

Mouse Intravenous (i.v.) 0.05 - 0.2

Fixed Ratio (FR),

Progressive

Ratio (PR)

Technically more

challenging in

mice due to

smaller vessel

size.

Table 4: Amphetamine Dosages for Sensitization Studies
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Rodent
Model

Route of
Administrat
ion

Sensitizatio
n Dose
Range
(mg/kg)

Administrat
ion
Schedule

Withdrawal
Period

Challenge
Dose
(mg/kg)

Rat
Intraperitonea

l (i.p.)

1.0 - 5.0

(escalating)

Daily or

intermittently

for 5-14 days

7 - 21 days 0.5 - 2.5

Mouse
Intraperitonea

l (i.p.)
1.0 - 2.5

Daily for 5-7

days
3 - 7 days 1.0 - 2.5

Experimental Protocols
Amphetamine Administration Protocols
This is the most common route for systemic amphetamine administration in rodents.

Materials:

d-amphetamine sulfate

Sterile 0.9% saline

Sterile syringes (1 mL) and needles (25-27 gauge for mice, 23-25 gauge for rats)

Animal scale

Procedure:

Drug Preparation: Dissolve d-amphetamine sulfate in sterile 0.9% saline to the desired

concentration. Ensure the solution is clear and free of particulates.

Animal Handling: Weigh the animal to calculate the correct injection volume. Gently restrain

the rodent. For rats, a two-person technique is often preferred, with one person restraining

and the other injecting. For mice, a one-person technique is common.

Injection Site: The injection site is typically in the lower right or left abdominal quadrant to

avoid the cecum and bladder.
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Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly

to ensure no blood or urine is drawn, which would indicate improper placement. Inject the

solution slowly.

Post-injection: Withdraw the needle and return the animal to its home cage or experimental

apparatus. Monitor the animal for any adverse reactions.

This route provides a slower and more sustained release of the drug compared to i.p. injection.

Materials:

Same as for i.p. injection.

Procedure:

Drug Preparation: Prepare the amphetamine solution as described for i.p. injection.

Animal Handling: Weigh and restrain the animal.

Injection Site: The injection is typically administered under the loose skin on the back,

between the shoulder blades.

Injection: Gently lift the skin to form a "tent." Insert the needle into the base of the tented

skin, parallel to the body. Aspirate briefly to check for blood. Inject the solution, which will

form a small bolus under the skin.

Post-injection: Withdraw the needle and gently massage the area to aid in dispersal. Return

the animal to its cage and monitor.

This method is used for direct oral administration of a precise dose.

Materials:

d-amphetamine sulfate

Vehicle (e.g., water, 0.5% methylcellulose)

Flexible gavage needle (20-22 gauge for mice, 16-18 gauge for rats)
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Syringe

Animal scale

Procedure:

Drug Preparation: Prepare the amphetamine solution or suspension in the chosen vehicle.

Animal Handling: Weigh the animal. Gently but firmly restrain the animal to prevent

movement of the head and neck.

Gavage: Gently insert the gavage needle into the mouth and advance it along the

esophagus into the stomach. Do not force the needle.

Administration: Once the needle is in the correct position, slowly administer the solution.

Post-administration: Carefully remove the gavage needle and return the animal to its cage.

Monitor for any signs of distress, such as difficulty breathing.

Behavioral Testing Protocols
This test measures the stimulant effects of amphetamine on spontaneous movement.

Materials:

Open-field arena equipped with photobeam detectors or a video tracking system

Amphetamine solution and vehicle

Syringes and needles for administration

Procedure:

Habituation: Place the animal in the open-field arena for a period of 30-60 minutes to allow

for habituation to the novel environment.

Administration: Remove the animal from the arena, administer the amphetamine or vehicle

via the chosen route (e.g., i.p.).
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Testing: Immediately return the animal to the arena and record locomotor activity for 60-120

minutes. Key parameters to measure include total distance traveled, horizontal activity, and

vertical activity (rearing).

Data Analysis: Analyze the data in time bins (e.g., 5-10 minutes) to observe the time course

of the drug's effect.

This paradigm assesses the rewarding properties of amphetamine by pairing its effects with a

specific environment.

Materials:

CPP apparatus (typically a two- or three-chamber box with distinct visual and tactile cues in

each chamber)

Amphetamine solution and vehicle

Syringes and needles for administration

Procedure:

Pre-conditioning (Baseline): On Day 1, place the animal in the central compartment (if

applicable) and allow it to freely explore all chambers for 15-20 minutes. Record the time

spent in each chamber to establish any initial preference.

Conditioning: This phase typically lasts for 4-8 days.

On drug conditioning days, administer amphetamine and confine the animal to one of the

main chambers for 30-45 minutes.

On vehicle conditioning days, administer the vehicle and confine the animal to the other

main chamber for the same duration. The order of drug and vehicle administration should

be counterbalanced across animals.

Post-conditioning (Test): On the day after the last conditioning session, place the animal in

the central compartment and allow it to freely explore all chambers for 15-20 minutes in a

drug-free state. Record the time spent in each chamber.
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Data Analysis: An increase in the time spent in the drug-paired chamber during the post-

conditioning test compared to the pre-conditioning baseline indicates a conditioned place

preference.

Neurochemical Analysis Protocol
This technique allows for the measurement of extracellular neurotransmitter levels in specific

brain regions of freely moving animals.

Materials:

Stereotaxic apparatus

Microdialysis probes (e.g., with a 2-4 mm membrane length and a 6-20 kDa molecular

weight cutoff)

Guide cannula (for chronic implantations)

Surgical instruments

Dental cement

Syringe pump

Fraction collector

HPLC system with electrochemical detection (HPLC-ECD)

Artificial cerebrospinal fluid (aCSF) (e.g., 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl2, 0.85

mM MgCl2, pH 7.4)

Procedure:

Surgical Implantation: Anesthetize the animal and place it in the stereotaxic apparatus.

Surgically implant a guide cannula targeting the brain region of interest (e.g., nucleus

accumbens, striatum). Secure the cannula with dental cement. Allow the animal to recover

for several days.
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Probe Insertion: On the day of the experiment, gently insert the microdialysis probe into the

guide cannula.

Perfusion: Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min) using

a syringe pump.

Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 10-20 minutes)

for at least 1-2 hours to establish a stable baseline of dopamine levels.

Amphetamine Administration: Administer amphetamine via the desired route.

Post-administration Collection: Continue collecting dialysate samples for at least 2-3 hours

after drug administration.

Sample Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-

ECD.

Data Analysis: Express the post-administration dopamine levels as a percentage of the

baseline levels.
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Caption: Amphetamine's mechanism of action and downstream signaling cascade.
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Caption: Workflow for a typical locomotor activity experiment.
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Caption: Workflow for a conditioned place preference (CPP) experiment.
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Caption: Workflow for an in vivo microdialysis experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1667257?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Amphetamine
Administration in Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667257#amphetamine-administration-protocols-in-
rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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